Cas no 765-27-5 (1-Eicosyne)

• Product Name: 1-Eicosyne
• CAS No: 765-27-5
• MF: C₂₀H₃₈
• MW: 278.515726566315
• CID: 569410
• PubChem ID: 13001
• Update Time: 2025-04-19

1-Eicosyne Chemical and Physical Properties

Names and Identifiers

• 1-Eicosyne
• 1-Icosyne
• AC1L20TH
• AC1Q2W3Z
• AG-H-05456
• CTK2H9012
• eicos-1-yne
• MLS-0091932.0001
• 765-27-5
• CHEMBL1329983
• BUSHLWVWPAEVMX-UHFFFAOYSA-N
• cosyn
• cid_13001
• icos-1-yne
• 1-Icosyne #
• DTXSID70227303
• BDBM46142

• Inchi： 1S/C20H38/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h1H,4-20H2,2H3
• InChI Key： BUSHLWVWPAEVMX-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCC#C)CCCCCCCCC

Computed Properties

• Exact Mass: 278.29754
• Monoisotopic Mass: 278.297351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 10

Experimental Properties

• Density: 0.8073
• Melting Point: 36.01°C
• Boiling Point: 341.33°C (estimate)
• Flash Point: 167°C
• Refractive Index: 1.4501
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides